(4-Methoxybutyl)[(5-methylfuran-2-yl)methyl]amine

• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: 4-methoxy-N-[(5-methylfuran-2-yl)methyl]butan-1-amine
• InChI: InChI=1S/C11H19NO2/c1-10-5-6-11(14-10)9-12-7-3-4-8-13-2/h5-6,12H,3-4,7-9H2,1-2H3
• InChI Key: GUBPTDMLGQFQHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNCCCCOC

Description

(4-Methoxybutyl)[(5-methylfuran-2-yl)methyl]amine is a chemical compound with the molecular formula C11H19NO2 and a molecular weight of 197.27 g/mol . This compound is characterized by the presence of a methoxybutyl group and a methylfuran group attached to an amine. It is primarily used for research purposes and has various applications in scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methoxybutyl)[(5-methylfuran-2-yl)methyl]amine typically involves the reaction of 5-methylfuran-2-carbaldehyde with 4-methoxybutylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

(4-Methoxybutyl)[(5-methylfuran-2-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amine group can participate in substitution reactions with various reagents.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are commonly used reducing agents.

Substitution Reagents: Halogenating agents and alkylating agents are often used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

(4-Methoxybutyl)[(5-methylfuran-2-yl)methyl]amine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-Methoxybutyl)[(5-methylfuran-2-yl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Methyl-(5-methyl-furan-2-ylmethyl)-amine: Similar structure but lacks the methoxybutyl group.

Methyl-(tetrahydro-pyran-2-ylmethyl)-amine: Contains a tetrahydropyran ring instead of the furan ring.

Methyl-(5-methyl-thiazol-2-ylmethyl)-amine: Features a thiazole ring instead of the furan ring.

Uniqueness

(4-Methoxybutyl)[(5-methylfuran-2-yl)methyl]amine is unique due to the presence of both the methoxybutyl and methylfuran groups, which confer specific chemical and biological properties. This combination of functional groups makes it a valuable compound for various research applications .